Cas no 2228385-84-8 (3,5-difluoro-4-(nitromethyl)pyridine)

• Product Name: 3,5-difluoro-4-(nitromethyl)pyridine
• CAS No: 2228385-84-8
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• CID: 6531777
• PubChem ID: 165973094
• Update Time: 2025-07-24

3,5-difluoro-4-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(nitromethyl)pyridine
• 2228385-84-8
• EN300-1761224

• Inchi： 1S/C6H4F2N2O2/c7-5-1-9-2-6(8)4(5)3-10(11)12/h1-2H,3H2
• InChI Key： DVPJATIHXJYOCZ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C[N+](=O)[O-])F

Computed Properties

• Exact Mass: 174.02408370g/mol
• Monoisotopic Mass: 174.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7Ų

Additional information on 3,5-difluoro-4-(nitromethyl)pyridine

Comprehensive Overview of 3,5-Difluoro-4-(nitromethyl)pyridine (CAS No. 2228385-84-8): Properties, Applications, and Industry Insights

3,5-Difluoro-4-(nitromethyl)pyridine (CAS No. 2228385-84-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's nitromethyl and difluoro substitutions make it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and structural properties align with modern drug discovery trends, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in crop protection chemicals and pharmaceutical intermediates. Researchers are increasingly exploring nitromethyl-containing compounds for their potential in catalytic reactions and green chemistry initiatives. The compound’s CAS number 2228385-84-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthetic routes for 3,5-difluoro-4-(nitromethyl)pyridine often involve electrophilic aromatic substitution and nitroalkane condensation. Its thermal stability and solubility profile make it suitable for multi-step organic synthesis. Industry experts highlight its role in developing next-generation herbicides and antiviral agents, aligning with global concerns about food security and pandemic preparedness.

From an SEO perspective, queries like "3,5-difluoro-4-(nitromethyl)pyridine uses" and "CAS 2228385-84-8 suppliers" rank highly, indicating commercial interest. The compound’s patent landscape reveals innovations in heterocyclic chemistry, with applications extending to material science and electronic materials. Its regulatory status is compliant with major international safety standards, ensuring broad usability.

Emerging studies focus on the environmental impact of fluorinated compounds, positioning 3,5-difluoro-4-(nitromethyl)pyridine as a candidate for biodegradable agrochemicals. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing industry demands for high-purity intermediates. Collaborative research between academia and pharma giants further validates its potential.

In conclusion, 3,5-difluoro-4-(nitromethyl)pyridine (CAS No. 2228385-84-8) exemplifies the intersection of synthetic innovation and applied science. Its adaptability across life sciences and industrial chemistry ensures sustained relevance, while sustainability-driven R&D opens new avenues for exploration.